4-(2-{1-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-2-piperidinyl}ethyl)phenol

• IUPAC Name: 4-[2-[1-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl]ethyl]phenol
• InChI: InChI=1S/C19H25N3O2/c23-17-10-5-14(6-11-17)4-9-16-3-1-2-12-22(16)13-18-20-19(21-24-18)15-7-8-15/h5-6,10-11,15-16,23H,1-4,7-9,12-13H2
• InChI Key: BHAIZLZHMWXNKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC2=CC=C(C=C2)O)CC3=NC(=NO3)C4CC4
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol
• Solubility: >49.1 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2-{1-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-2-piperidinyl}ethyl)phenol is a useful research compound. Its molecular formula is C19H25N3O2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.19467705 g/mol and the complexity rating of the compound is 396. The solubility of this chemical has been described as >49.1 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Approaches : Research has demonstrated innovative synthesis methods for creating derivatives of oxadiazole, emphasizing the compound's role in the development of new chemical entities. For instance, compounds with oxadiazole moieties have been synthesized to explore their antibacterial properties, showcasing the chemical versatility and potential therapeutic applications of these molecules (Khalid et al., 2016).

Biological Activities and Applications

• Antibacterial Properties : Studies have indicated that oxadiazole derivatives exhibit moderate to significant antibacterial activities against both Gram-positive and Gram-negative bacteria. This suggests their potential utility in developing new antibacterial agents (Kakanejadifard et al., 2013).
• Anticancer Potential : Some derivatives have been evaluated for their anticancer activities, with certain compounds showing promise as anticancer agents. These findings highlight the potential of oxadiazole derivatives in cancer therapy research (Rehman et al., 2018).
• Organic Light-Emitting Diodes (OLEDs) : Oxadiazole derivatives have also been applied in the field of materials science, particularly in the development of efficient OLEDs with low efficiency roll-off, demonstrating the compound's utility beyond biomedical applications (Jin et al., 2014).